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Compound of Interest

Compound Name: (1s,2r)-2-Methylcyclohexanamine

Cat. No.: B3430051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
(1s,2r)-2-Methylcyclohexanamine. Due to the limited availability of experimental data for this
specific stereoisomer, this document also includes data for the isomeric mixture of 2-
methylcyclohexylamine for comparative purposes. This guide is intended to be a valuable
resource for professionals in research and drug development, offering a structured presentation
of data, detailed experimental protocols, and a logical workflow for property determination.

Core Physical Properties

(1s,2r)-2-Methylcyclohexanamine is a chiral cycloalkylamine. Its physical properties are
influenced by its specific stereochemistry, which dictates the intermolecular forces and packing
efficiency. While extensive experimental data for the pure (1s,2r) enantiomer is not readily
available in the public domain, the properties of the cis/trans isomeric mixture provide a useful
benchmark.

Quantitative Data Summary

The following tables summarize the available quantitative data for 2-methylcyclohexylamine. It
is crucial to note that most experimental values have been reported for a mixture of cis and
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trans isomers. Where available, computed data for the specific (1S,2R) and (1R,2R)

stereoisomers are provided for theoretical reference.

Table 1: General and Computed Physical Properties

Value (Mixture of

Value (Computed Value (Computed

Property ) )
Isomers) for (1S,2R)-isomer)  for (1R,2R)-isomer)
Molecular Formula C7HisN C7HisN C7H1sN
Molecular Weight 113.20 g/mol 113.20 g/mol 113.20 g/mol
XLogP3 - 1.6 1.6
Hydrogen Bond Donor 1 L
Count
Hydrogen Bond 1 1
Acceptor Count
Rotatable Bond Count - 0 0
Table 2: Experimental Physical Properties
Property Value (Mixture of Isomers) Conditions
Boiling Point 149-150 °CJ[1] at 760 mmHg
_ _ Not specified for a specific
Melting Point -33.00 °C[2] )
isomer
Density 0.856 g/mL at 25 °C
Refractive Index 1.4565[1] at 20 °C
Table 3: Solubility Profile
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Solvent Solubility Notes

The presence of the amine
Water Moderately soluble[2] group allows for hydrogen
bonding with water.

_ The hydrocarbon backbone
Non-polar organic solvents ) -
Soluble[2] contributes to solubility in non-
(e.g., hexane, toluene) )
polar environments.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of a liquid amine like (1s,2r)-2-Methylcyclohexanamine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Distillation flask

Condenser

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips
Procedure:

» Place a small volume of the amine sample into the distillation flask, along with a few boiling
chips to ensure smooth boiling.
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o Set up the distillation apparatus, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

» Begin heating the flask gently.

» Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected. This temperature is the boiling point. The temperature should remain constant
during the distillation of a pure compound.

Determination of Density

Density is the mass per unit volume of a substance.
Apparatus:

o Pycnometer (specific gravity bottle) of a known volume
e Analytical balance

Procedure:

Clean and dry the pycnometer thoroughly and record its empty weight.
« Fill the pycnometer with the amine sample, ensuring there are no air bubbles.

o Place the pycnometer in a constant temperature bath (e.g., 25 °C) to allow the liquid to reach
thermal equilibrium.

o Carefully remove any excess liquid from the capillary opening.
» Weigh the filled pycnometer.

e The density is calculated by dividing the mass of the sample (filled weight - empty weight) by
the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.
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Apparatus:

e Abbe refractometer

o Constant temperature water bath

e Light source (sodium lamp, 589 nm)
Procedure:

» Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled
water).

e Ensure the prism surfaces are clean and dry.
o Apply a few drops of the amine sample to the lower prism.
e Close the prisms and allow the sample to spread into a thin film.

o Circulate water from the constant temperature bath (e.g., 20 °C) through the refractometer to
maintain a constant temperature.

e Adjust the instrument to bring the dividing line between the light and dark fields into the
crosshairs of the eyepiece.

¢ Read the refractive index from the instrument's scale.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Apparatus:

e Test tubes

e Vortex mixer

o Graduated pipettes
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Procedure:

e To atest tube, add a measured volume (e.g., 1 mL) of the solvent (e.g., water, hexane).
e Add a small, measured amount of the amine sample (e.g., 0.1 mL) to the solvent.

o Agitate the mixture vigorously using a vortex mixer for a set period.

» Allow the mixture to stand and observe if a single, clear phase is formed (soluble), or if two
distinct layers or a cloudy suspension remains (insoluble or partially soluble).

e The process can be repeated with increasing amounts of the amine to determine the
approximate solubility limit.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive determination of the
physical properties of a liquid amine such as (1s,2r)-2-Methylcyclohexanamine.
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Workflow for Physical Property Determination of a Liquid Amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Methylcyclohexylamine, cis + trans, 97% | Fisher Scientific [fishersci.ca]
e 2. solubilityofthings.com [solubilityofthings.com]

 To cite this document: BenchChem. [Physical Properties of (1s,2r)-2-
Methylcyclohexanamine: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3430051#1s-2r-2-
methylcyclohexanamine-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.fishersci.ca/shop/products/2-methylcyclohexylamine-cis-trans-97-thermo-scientific/p-7043715
https://www.solubilityofthings.com/2-methylcyclohexanamine
https://www.benchchem.com/product/b3430051#1s-2r-2-methylcyclohexanamine-physical-properties
https://www.benchchem.com/product/b3430051#1s-2r-2-methylcyclohexanamine-physical-properties
https://www.benchchem.com/product/b3430051#1s-2r-2-methylcyclohexanamine-physical-properties
https://www.benchchem.com/product/b3430051#1s-2r-2-methylcyclohexanamine-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3430051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

